BE“GHE Foundational & Exploratory

Check Availability & Pricing

N-lodomorpholine Hydriodide: A Comprehensive
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: N-lodomorpholine hydriodide
CAS No.: 120972-13-6
Cat. No.: B599325
Get Quote
. J

This guide provides an in-depth exploration of the physical and chemical properties of N-
lodomorpholine hydriodide, a versatile iodinating agent with significant applications in
organic synthesis and drug development. Designed for researchers, scientists, and
professionals in the pharmaceutical industry, this document synthesizes key data, experimental
protocols, and mechanistic insights to facilitate a comprehensive understanding of this
important reagent.

Introduction: The Role of N-lodomorpholine
Hydriodide in Modern Synthesis

N-lodomorpholine hydriodide, a stable, crystalline solid, serves as a potent electrophilic
iodinating agent.[1] Its utility lies in its capacity to introduce iodine atoms into a wide array of
organic molecules, a fundamental transformation in the synthesis of pharmaceuticals and other
complex organic structures. The morpholine-iodine complex offers a safer and more
manageable alternative to handling elemental iodine, while the hydriodide salt form enhances
its stability and handling characteristics. This guide will delve into the core physical properties
that underpin its reactivity and application, providing a robust knowledge base for its effective
utilization in a laboratory setting.
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Molecular Structure and Core Physical
Characteristics

The structural integrity and physical state of N-lodomorpholine hydriodide are foundational to
its function. Comprising a morpholine ring covalently bonded to an iodine atom and complexed
with hydriodic acid, its key identifiers and properties are summarized below.[1]

Property Value Source(s)
Chemical Formula CaHal2NO [1][2]
Molecular Weight 340.93 g/mol [1112][3]
CAS Number 120972-13-6 [11[3]
Appearance Solid crystalline material [1]

Melting Point 92-96 °C [11[3]
Storage Temperature 2-8°C [3]

The molecule consists of a saturated six-membered morpholine ring, which adopts a stable
chair conformation.[1] The nitrogen atom of the morpholine ring is quaternized by the iodine
atom, forming the N-iodomorpholinium cation. This cationic species is then ionically associated
with the iodide anion (from hydriodic acid), forming the complete salt, N-lodomorpholine
hydriodide. The presence of two iodine atoms contributes significantly to the high molecular
weight of the compound.

Solubility Profile: A Guide for Reaction Solvent
Selection

The solubility of N-lodomorpholine hydriodide is a critical parameter for its application in
synthesis, dictating the choice of reaction media. As a quaternary ammonium salt, it exhibits
enhanced solubility in polar solvents.[1] While precise quantitative data is not extensively
published, a qualitative understanding of its solubility is well-established:

» High Solubility: Polar protic solvents such as water and alcohols (methanol, ethanol). The
ionic nature of the salt facilitates dissolution in these media.
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e Moderate to Good Solubility: Polar aprotic solvents like acetonitrile and acetone.
» Limited Solubility: Nonpolar solvents such as hexanes and diethyl ether.

The morpholine component of the molecule also contributes to its solubility in a range of
organic solvents.[1] This solubility profile allows for its use in a variety of reaction conditions,
catering to the specific requirements of the substrate and desired transformation.

Spectroscopic Characterization: Unveiling the
Molecular Fingerprint

Spectroscopic analysis is indispensable for the verification of the identity and purity of N-
lodomorpholine hydriodide. Key spectroscopic data are summarized below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum provides confirmation of the morpholine ring structure.
The methylene protons adjacent to the nitrogen and oxygen atoms exhibit characteristic
chemical shifts and coupling patterns.

e 13C NMR: The carbon NMR spectrum reveals the four distinct carbon environments within
the morpholine ring. The carbons attached to the heteroatoms (nitrogen and oxygen) are
deshielded and appear at lower field.

Infrared (IR) Spectroscopy

The IR spectrum of N-lodomorpholine hydriodide is characterized by the vibrational modes
of the morpholine ring and the N-I bond. The presence of the hydriodide counter-ion can also
influence the spectrum. Key absorptions include C-H stretching and bending frequencies, as

well as C-O and C-N stretching vibrations.

Synthesis and Purification: A Validated Laboratory
Protocol

The synthesis of N-lodomorpholine hydriodide is typically achieved through the direct
reaction of morpholine with elemental iodine.[1] This straightforward method provides the
product in good yield and purity.
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Experimental Protocol: Laboratory-Scale Synthesis

Materials:

Morpholine

e lodine

e Methanol

o Erlenmeyer flask

e Magnetic stirrer and stir bar

e |ce bath

Buchner funnel and filter paper
Procedure:

 In a clean, dry Erlenmeyer flask equipped with a magnetic stir bar, dissolve morpholine (1.0
equivalent) in methanol.

e Cool the solution in an ice bath with continuous stirring.

» Slowly add elemental iodine (1.0 equivalent) portion-wise to the cooled solution. The addition
should be controlled to manage any exotherm.

o After the complete addition of iodine, allow the reaction mixture to stir at room temperature
for a designated period (typically 1-2 hours) to ensure complete reaction.

e The product will precipitate out of the solution as a crystalline solid.
o Collect the solid product by vacuum filtration using a Buchner funnel.

e Wash the collected solid with a small amount of cold methanol to remove any unreacted
starting materials.

e Dry the purified N-lodomorpholine hydriodide under vacuum to obtain the final product.
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Characterization:

e The melting point of the synthesized product should be determined and compared to the
literature value (92-96 °C) to assess purity.

e Spectroscopic analysis (NMR, IR) should be performed to confirm the identity of the
compound.

Purification

Recrystallization is the primary method for the purification of N-lodomorpholine hydriodide.
Suitable solvents for recrystallization include methanol, ethanol, or acetonitrile. The choice of
solvent will depend on the scale of the synthesis and the desired crystal morphology.

Reactivity and Mechanism: The Power of
Electrophilic lodination

N-lodomorpholine hydriodide functions as an electrophilic iodinating agent, where the iodine
atom bears a partial positive charge, making it susceptible to nucleophilic attack.[1] The N-I
bond is polarized, facilitating the transfer of an iodonium ion (I*) to a nucleophilic substrate.

General Mechanism of Electrophilic lodination

The general mechanism involves the attack of a nucleophile (e.g., an enolate, an activated
aromatic ring, or an alkene) on the electrophilic iodine atom of the N-iodomorpholinium cation.
This results in the formation of a new carbon-iodine bond and the regeneration of morpholine.
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Caption: General workflow of electrophilic iodination.

Application in Organic Synthesis

N-lodomorpholine hydriodide is employed in a variety of iodination reactions, including:

¢ a-lodination of Carbonyl Compounds: The enolate or enol form of ketones, esters, and other
carbonyl compounds readily attacks the electrophilic iodine to form a-iodo carbonyl
compounds.

« lodination of Activated Aromatic Systems: Electron-rich aromatic and heteroaromatic
compounds can be regioselectively iodinated.

 lodo-functionalization of Alkenes and Alkynes: The addition of iodine across double and triple
bonds can be achieved.

Safety and Handling

N-lodomorpholine hydriodide is an irritant and should be handled with appropriate personal
protective equipment (PPE), including safety glasses, gloves, and a lab coat.[3] All
manipulations should be performed in a well-ventilated fume hood. It is stable under
recommended storage conditions (2-8°C) but may be sensitive to light and moisture over
extended periods.
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Conclusion

N-lodomorpholine hydriodide is a valuable and versatile reagent for the introduction of iodine
into organic molecules. Its well-defined physical properties, straightforward synthesis, and
predictable reactivity make it an important tool for researchers in organic synthesis and drug
development. This guide has provided a comprehensive overview of its key characteristics and
applications, offering a foundation for its safe and effective use in the laboratory.

References

e PubChem. (n.d.). N-iodomorpholine hydriodide. Retrieved from [Link]

e Royal Society of Chemistry. (2012). Organic & Biomolecular Chemistry. Retrieved from [Link]
o WordPress. (2026, January 4). 12 and Electrophilic I+ reagents. Retrieved from [Link]

e PubChem. (n.d.). N-lodomorpholine hydriodide. Retrieved from [Link]

e MDPI. (2023, July 20). Electrochemical lodination through the In Situ Generation of
lodinating Agents: A Promising Green Approach. Retrieved from [Link]

o MDPI. (n.d.). Electrophilic lodination of Organic Compounds Using Elemental lodine or
lodides: Recent Advances 2008—-2021: Part I. Retrieved from [Link]

» Dalton Transactions. (n.d.). Electrophilic iodination: a gateway to high iodine compounds and
energetic materials. Retrieved from [Link]

e Chemdad. (n.d.). N-lodoMorpholine hydriodide. Retrieved from [Link]

e VBN. (n.d.). Electrophilic iodination: A gateway to high iodine compounds and energetic
materials. Retrieved from [Link]

o ResearchGate. (2025, November 3). lodine in Organic Synthesis. Retrieved from [Link]

o National Center for Biotechnology Information. (n.d.). Crystal structure and Hirshfeld surface
analysis of the organic—inorganic hybrid compound tris(2-iodoethylammonium)
hexaiodidobismuthate(lll). Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b599325/docs?utm_src=pdf-body#n-iodomorpholine-hydriodide-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b599325/docs?utm_src=pdf-body#n-iodomorpholine-hydriodide-a-comprehensive-technical-guide-for-researchers
https://pubchemlite.com/compound/N-iodomorpholine_hydriodide
https://pubs.rsc.org/en/content/articlelanding/2012/ob/c2ob25722c
https://gcipr.files.wordpress.com/2021/01/iodination.pdf
https://www.benchchem.com/product/b599325/docs?utm_src=pdf-body#n-iodomorpholine-hydriodide-a-comprehensive-technical-guide-for-researchers
https://pubchem.ncbi.nlm.nih.gov/compound/N-Iodomorpholine-hydriodide
https://www.mdpi.com/2073-4344/13/7/1149
https://www.mdpi.com/1420-3049/27/19/6532
https://pubs.rsc.org/en/content/articlelanding/2016/dt/c6dt02438f
https://www.benchchem.com/product/b599325/docs?utm_src=pdf-body#n-iodomorpholine-hydriodide-a-comprehensive-technical-guide-for-researchers
https://www.chemdad.com/N-IodoMorpholine-hydriodide-cas-120972-13-6.html
https://vbn.aau.dk/en/publications/electrophilic-iodination-a-gateway-to-high-iodine-compounds-and-
https://www.researchgate.net/publication/237739546_Iodine_in_Organic_Synthesis
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10840484/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599325?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Buy N-lodomorpholine hydriodide | 120972-13-6 [smolecule.com]

2. N-lodomorpholine hydriodide | C4H9I2NO | CID 50918015 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. N-lodomorpholine 97 120972-13-6 [sigmaaldrich.com]

To cite this document: BenchChem. [N-lodomorpholine Hydriodide: A Comprehensive
Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b599325/docs#n-iodomorpholine-hydriodide-a-
comprehensive-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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